2-acetyl-N-1,3-benzodioxol-5-ylhydrazinecarbothioamide

• IUPAC Name: 1-acetamido-3-(1,3-benzodioxol-5-yl)thiourea
• InChI: InChI=1S/C10H11N3O3S/c1-6(14)12-13-10(17)11-7-2-3-8-9(4-7)16-5-15-8/h2-4H,5H2,1H3,(H,12,14)(H2,11,13,17)
• InChI Key: PXZQRWLUBSIKTD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NNC(=S)NC1=CC2=C(C=C1)OCO2
• Molecular Formula: C10H11N3O3S
• Molecular Weight: 253.28 g/mol

Description

2-acetyl-N-1,3-benzodioxol-5-ylhydrazinecarbothioamide is a compound involved in various chemical syntheses and reactions. It belongs to a class of compounds known for their potential in synthesizing heterocyclic derivatives that exhibit a wide range of biological activities. Its structure contains the benzodioxole moiety, known for its significance in medicinal chemistry due to its presence in bioactive molecules.

Synthesis Analysis

The synthesis of compounds similar to 2-acetyl-N-1,3-benzodioxol-5-ylhydrazinecarbothioamide often involves condensation reactions between acetyl derivatives and hydrazinecarbothioamides. A study by Siddiqui et al. (2008) detailed the synthesis of related compounds by treating 2-(1H-indol-3-yl)acetyl-N-(substituted phenyl) hydrazine carbothioamides with suitable reagents, leading to a series of new heterocyclic derivatives (Siddiqui, Alam, & Ahsan, 2008).

Molecular Structure Analysis

The molecular structure of compounds related to 2-acetyl-N-1,3-benzodioxol-5-ylhydrazinecarbothioamide has been extensively studied through crystallography and spectroscopy. Oliveira et al. (2013) examined a similar compound, revealing nearly planar benzodioxole and hydrazinecarbothioamide fragments, indicating a stable conformation conducive to further reactions (Oliveira et al., 2013).

Chemical Reactions and Properties

These compounds undergo various chemical reactions, forming heterocyclic derivatives with significant biological activities. The synthesis process and the reactions they participate in are crucial for developing pharmacologically active substances. The study by Calatayud et al. (2007) on the synthesis of thiosemicarbazide derivatives provides insight into the reactivity of similar compounds under different conditions (Calatayud, Escolar, López-Torres, & Mendiola, 2007).

Scientific Research Applications

Antimicrobial and Antifungal Applications

A study on the synthesis, reactions, and antimicrobial activities of 8-ethoxycoumarin derivatives, including ethylidenehydrazinecarbothioamide and its transformations, revealed their potential in antimicrobial applications. The compounds were screened for their antimicrobial activity, showing promising results against various pathogens (Mohamed et al., 2012).

Corrosion Inhibition

Research on the corrosion inhibition effect of organic molecules containing the methylthiophenyl moiety on steel in hydrochloric acid solution identified several compounds, including 2-{[4-(methylthio) phenyl] acetyl} hydrazinecarbothioamide, as efficient, mixed-type corrosion inhibitors. The study highlighted the influence of concentration, temperature, and immersion time on the inhibition efficiency (Nataraja et al., 2011).

Anticonvulsant Agents

A synthesis and characterization of benzothiazole derivatives having acetamido and carbothioamido pharmacophores as anticonvulsant agents were conducted. The study evaluated the in vivo anticonvulsant and acute toxicity screening of these compounds, identifying specific derivatives as promising leads for anticonvulsant therapy (Amir et al., 2011).

Anticancer Studies

Various studies have synthesized and evaluated the anticancer activity of compounds derived from or related to 2-acetyl-N-1,3-benzodioxol-5-ylhydrazinecarbothioamide. These compounds have been tested against different cancer cell lines, showing significant anticancer potential in some cases. For example, the synthesis of new benzothiazole acylhydrazones as anticancer agents explored the antitumor property of BT (Benzothiazole) derivatives, with certain substitutions at specific positions modulating their antitumor efficacy (Osmaniye et al., 2018).